4-methyl-7-[(1-phenyl-1H-tetrazol-5-yl)methoxy]-2H-chromen-2-one

• IUPAC Name: 4-methyl-7-[(1-phenyltetrazol-5-yl)methoxy]chromen-2-one
• InChI: InChI=1S/C18H14N4O3/c1-12-9-18(23)25-16-10-14(7-8-15(12)16)24-11-17-19-20-21-22(17)13-5-3-2-4-6-13/h2-10H,11H2,1H3
• InChI Key: MTKUFWWGPRARDW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)OC2=C1C=CC(=C2)OCC3=NN=NN3C4=CC=CC=C4
• Molecular Formula: C18H14N4O3
• Molecular Weight: 334.3 g/mol

Description

Tetrazoles are a class of heterocyclic compounds that contain a five-membered ring with four nitrogen atoms and one carbon atom. They play a very important role in medicinal and pharmaceutical applications. The tetrazole subunit is an important structural feature which has been used as a metabolically stable isosteric replacement for the carboxylic acid moiety.

Synthesis Analysis

The most direct and convenient route to 5-substituted-1H-tetrazoles is [2+3]-cycloaddition between a nitrile and an azide. Various synthetic approaches have been developed for this transformation.

Molecular Structure Analysis

The tetrazole is a five-membered aza compound with 6π electrons, and 5-substituted tetrazole reactivity is similar to aromatic compounds. The Huckel 6π electrons are satisfied by four π electrons of the ring and one loan pair of electrons of nitrogen.

Chemical Reactions Analysis

Tetrazoles easily react with acidic materials and strong oxidizers to liberate corrosive and toxic gases and heat. They undergo reaction with few active metals and produce new compounds which are explosives to shocks. They involve exothermic reactions with reducing agents.

Physical And Chemical Properties Analysis

1H-Tetrazole is a crystalline light yellow powder and odorless. It shows a melting point temperature at 155–157°C. Tetrazole dissolves in water, acetonitrile, etc.

Mechanism of Action

While specific mechanisms of action will depend on the particular tetrazole derivative and its biological target, tetrazoles have been found to exhibit a broad range of biological activities. For example, they have been used as antiviral, antibacterial, and antifungal agents.

Safety and Hazards

On heating, tetrazoles decompose and emit toxic nitrogen fumes. These are burst vigorously on exposed to shock, fire, and heat on friction. It releases carbon monoxide, carbon dioxide, and harmful nitrogen oxide on heating or burning.

Future Directions

Tetrazoles have been receiving considerable attention due to their wide range of applications. They are used in propellants, explosives, and carbene precursors for flash vacuum pyrolysis, and are also an important intermediate in various organic reactions in synthetic organic chemistry. In the past decade, due to their extraordinary stability under metabolic conditions, many tetrazole derivatives showed enhanced biological activities.